Cas no 3475-65-8 (Thiamine Triphosphate)

Thiamine Triphosphate structure
Thiamine Triphosphate structure
Product Name:Thiamine Triphosphate
CAS No:3475-65-8
MF:C12H19N4O10P3S
MW:504.286343812943
CID:316955
PubChem ID:18989
Update Time:2025-04-19

Thiamine Triphosphate Chemical and Physical Properties

Names and Identifiers

    • Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-(4,6,8,8-tetrahydroxy-4,6,8-trioxido-3,5,7-trioxa-4,6,8-triphosphaoct-1-yl)-,inner salt
    • Thiamine Triphosphate
    • Thiazolium, 3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-5-[2-[[hyd roxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]oxy]ethyl]-4 -methyl-, inner salt
    • Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-(4,6,8,8-tetrahydroxy-4,6,8-trioxido-3,5,7-trioxa-4,6,8-trip
    • 3-(4-Amino-2-methyl-pyrimidin-5-ylmethyl)-4-methyl-5-(2-tetrahydroxytriphosphoryloxy-aethyl)-thiazolium
    • 3-(4-Amino-2-methyl-pyrimidin-5-ylmethyl)-4-methyl-5-(2-tetrahydroxytriphosphoryloxy-aethyl)-thiazolium, Chlorid
    • 3-(4-amino-2-methyl-pyrimidin-5-ylmethyl)-4-methyl-5-(2-tetrahydroxytriphosphoryloxy-ethyl)-thiazolium betaine
    • O-Tetrahydroxytriphosphoryl-thiamin-betain
    • Thiamine Hydrogen Sulfate Ester Inner Salt
    • UNII-464M6AQ7IV
    • CHEBI:18284
    • 3475-65-8
    • 464M6AQ7IV
    • thiamine(1+) triphosphate(1-)
    • Q3523978
    • Thiamine triphosphorate
    • thiamintriphosphat
    • SCHEMBL478201
    • Thiazolium, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-5-(4,6,8,8-tetrahydroxy-3,5,7-trioxa-4,6,8-triphosphaoct-1-yl)-, inner salt, P,P',P''-trioxide
    • 2-{3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl}ethyl trihydrogen triphosphate
    • [[2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
    • Thiamine hydroxide, tetrahydrogen triphosphate (ester), inner salt (8CI); Thiamine, triphosphate (7CI); Thiazolium, 3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-(4,6,8,8-tetrahydroxy-3,5,7-trioxa-4,6,8-triphosphaoct-1-yl)-, inner salt, P,P',P''-trioxide (ZCI); Thiamine triphosphoric acid ester
    • 2-(3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-4-methylthiazol-3-ium-5-yl)ethyl trihydrogen triphosphate
    • Inchi: 1S/C12H19N4O10P3S/c1-8-11(30-7-16(8)6-10-5-14-9(2)15-12(10)13)3-4-24-28(20,21)26-29(22,23)25-27(17,18)19/h5,7H,3-4,6H2,1-2H3,(H5-,13,14,15,17,18,19,20,21,22,23)
    • InChI Key: IWLROWZYZPNOFC-UHFFFAOYSA-N
    • SMILES: S1C=[N+](CC2=CN=C(C)N=C2N)C(C)=C1CCOP(=O)(O)OP(=O)(O)OP(=O)([O-])O

Computed Properties

  • Exact Mass: 504.003
  • Monoisotopic Mass: 504.003
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 10
  • Complexity: 720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 247A^2
  • XLogP3: -2.3

Experimental Properties

  • Melting Point: >170°C (dec.)
  • Solubility: Water (Slightly)
  • PSA: 276.73000
  • LogP: 1.32700

Thiamine Triphosphate Security Information

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